1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride

• Molecular Formula: C12H13ClF3N3
• Molecular Weight: 291.70 g/mol
• IUPAC Name: 1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C12H12F3N3.ClH/c1-8-11(7-18(17-8)12(14)15)16-6-9-3-2-4-10(13)5-9;/h2-5,7,12,16H,6H2,1H3;1H
• InChI Key: KFPWVHFSAOZFNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1NCC2=CC(=CC=C2)F)C(F)F.Cl

Description

This compound features a pyrazole core substituted at position 1 with a difluoromethyl group (-CF₂H), a methyl group (-CH₃) at position 3, and an amine (-NH₂) at position 4. The amine is further functionalized with a 3-fluorobenzyl group, and the molecule exists as a hydrochloride salt.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride typically involves the selective difluoromethylation and monofluoromethylation reactions. These reactions are carried out using nucleophilic, electrophilic, and free radical reagents . For instance, the preparation of alkyl 3-difluoromethyl-1-methyl-1H-pyrazole-4-carboxylic acid ester involves the acidification of the sodium enolate of alkyl difluoroacetoacetate by carbonic acid generated in situ by reacting carbon dioxide with water .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(Difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic and electrophilic substitution reactions, where the difluoromethyl and fluorophenyl groups can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include Selectfluor for electrophilic fluorination, carbon dioxide for in situ generation of carbonic acid, and various bases such as sodium carbonate or potassium carbonate .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, difluoromethylation reactions typically yield difluoromethylated derivatives, while substitution reactions can produce a wide range of substituted pyrazole derivatives .

Scientific Research Applications

1-(Difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride involves its interaction with specific molecular targets and pathways. The difluoromethyl and fluorophenyl groups play crucial roles in enhancing the compound’s binding affinity and selectivity towards its targets. The compound may act as an inhibitor or modulator of certain enzymes or receptors, thereby exerting its biological effects .

Comparison with Similar Compounds

Substituent Analysis and Molecular Properties

The table below compares the target compound with structurally related pyrazole derivatives from the evidence:

Compound Name	Substituents (Pyrazole Positions)	Molecular Formula	Molar Mass (g/mol)	Key Features
Target Compound	1: -CF₂H; 3: -CH₃; 4: -NH-CH₂-(3-F-C₆H₄)	C₁₂H₁₅ClF₃N₃	~294.5*	Difluoromethyl, 3-methyl, 3-fluorobenzylamine hydrochloride
1-(Difluoromethyl)-3-methylpyrazol-4-amine hydrochloride ()	1: -CF₂H; 3: -CH₃; 4: -NH₂	C₅H₈ClF₂N₃	183.59	Simpler structure; lacks benzyl group
{[1-(3-Fluorophenyl)-1H-pyrazol-4-yl]methyl}amine hydrochloride ()	1: 3-F-C₆H₄; 4: -CH₂NH₂	C₁₀H₁₁ClFN₃	~231.7*	Benzyl substituent on pyrazole; no difluoromethyl or methyl groups
BMS-599626 Hydrochloride ()	Complex indazole-pyrrolotriazine core	C₃₀H₂₉ClF₃N₇O₃	644.05	Kinase inhibitor; shares 3-fluorobenzyl motif but distinct core

*Calculated based on atomic masses.

Key Structural Differences and Implications

In contrast, ’s compound has a 3-fluorophenyl group at position 1, which may improve π-π stacking in biological targets but reduce solubility .

’s methylamine (-CH₂NH₂) at position 4 lacks aromaticity, which may reduce target affinity compared to the benzylamine in the target compound .

Hydrochloride Salt :

• The hydrochloride salt form, common across analogs (e.g., ), improves aqueous solubility and crystallinity, critical for formulation .

Biological Activity

1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride is a compound of interest due to its unique structural features and potential therapeutic applications. The presence of difluoromethyl and fluorophenyl groups enhances its biological activity by improving binding affinity to various molecular targets. This article explores its biological activity, synthesis, and potential applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of the compound is C12H13ClF3N3, with a molecular weight of 291.70 g/mol. Its structure includes a pyrazole ring, which is known for diverse biological activities. The incorporation of fluorinated groups is significant as these modifications can enhance pharmacological properties.

Property	Value
Molecular Formula	C12H13ClF3N3
Molecular Weight	291.70 g/mol
IUPAC Name	1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride

Biological Activity

Research indicates that 1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride exhibits significant biological activities, particularly as an enzyme inhibitor and receptor modulator. The following sections detail specific biological activities reported in various studies.

Enzyme Inhibition

The compound has been shown to inhibit specific enzymes involved in critical biochemical pathways. For instance, studies suggest that it may act as an inhibitor of certain kinases, which are pivotal in cancer cell proliferation and survival. This inhibition could lead to reduced tumor growth and improved therapeutic outcomes in oncology.

Receptor Modulation

The compound may also function as a modulator of various receptors, including metabotropic glutamate receptors (mGluRs). Positive allosteric modulation of mGluR4 has been linked to neuroprotective effects in preclinical models of neurodegenerative diseases like Parkinson's disease .

Case Studies

Several case studies have highlighted the efficacy of this compound in various biological contexts:

• Oncology Applications : In vitro studies demonstrated that the compound significantly reduced the viability of cancer cell lines, suggesting its potential as an anticancer agent.
• Neuroprotection : Preclinical trials indicated that the compound could enhance cognitive function and reduce neuroinflammation in rodent models, showcasing its promise in treating neurodegenerative conditions .

Synthesis Methods

The synthesis of 1-(difluoromethyl)-N-[(3-fluorophenyl)methyl]-3-methylpyrazol-4-amine;hydrochloride typically involves several steps:

• Formation of the Pyrazole Ring : Starting materials are reacted under acidic conditions to form the pyrazole core.
• Introduction of Fluorinated Groups : Electrophilic fluorination methods are employed to introduce difluoromethyl and fluorophenyl groups onto the pyrazole ring.
• Purification : The final product is purified using recrystallization techniques to achieve high purity suitable for biological testing.

Comparative Analysis

To understand the uniqueness of this compound, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
N-[(3-fluorophenyl)methyl]-1-methylpyrazol-4-amine;hydrochloride	Methylpyrazole structure with a fluorophenyl group	Lacks the difluoromethyl group
3-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride	Similar pyrazole structure but different substituents	Focuses more on methyl substitution